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Compound of Interest

Compound Name: Wzb117-ppg

Cat. No.: B12372944 Get Quote

Technical Support Center: WZB117 & WZB117-
PPG
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers using WZB117 and its derivatives, such as WZB117-PPG. These small

molecules are potent inhibitors of the glucose transporter 1 (GLUT1) and are valuable tools in

cancer research. However, their hydrophobic nature can present solubility challenges in

aqueous cell culture media.

Frequently Asked Questions (FAQs)
Q1: What is the difference between WZB117 and WZB117-PPG?

WZB117 is a known irreversible inhibitor of GLUT1, which blocks glucose transport in cancer

cells.[1][2] WZB117-PPG is a related compound, also a GLUT1 inhibitor, which has been

developed for photochemically controlled release, allowing for more precise spatial and

temporal control of its activity in experimental systems.[3][4][5] While the core mechanism of

GLUT1 inhibition is the same, the PPG moiety in WZB117-PPG allows for light-activated

release of the inhibitor.

It is important to distinguish WZB117 from WZ4002, which is a distinct inhibitor targeting the

Epidermal Growth Factor Receptor (EGFR), particularly mutants like T790M.[6][7][8][9][10][11]

[12][13]
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Q2: I am seeing precipitation of WZB117 in my cell culture medium after dilution from a DMSO

stock. What is causing this and how can I prevent it?

This is a common issue due to the low aqueous solubility of WZB117.[1] When a concentrated

DMSO stock is diluted into an aqueous medium, the compound can crash out of solution.

Troubleshooting Steps:

Reduce the final concentration of DMSO: Ensure the final concentration of DMSO in your

cell culture medium is as low as possible, ideally below 0.5%, as higher concentrations can

be toxic to cells.

Use a pre-warmed medium: Adding the drug solution to a pre-warmed medium (37°C) can

sometimes help to keep the compound in solution.

Increase the volume of the final dilution: A larger final volume for the same drug

concentration can help to keep the compound dissolved.

Consider serial dilutions: Instead of a single large dilution, perform serial dilutions of your

stock solution in the cell culture medium.

Use a solubilizing agent: For in vivo studies or in specific in vitro experiments, co-solvents or

excipients like PEG300, Tween 80, or corn oil can be used to improve solubility.[3]

Q3: What solvents are recommended for preparing WZB117 stock solutions?

WZB117 is soluble in several organic solvents.[1][2] The choice of solvent will depend on your

experimental needs and the tolerance of your cell line.
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Solvent Solubility of WZB117
Solubility of WZ4002 (for
reference)

DMSO
~20 mg/mL[1][2], 73

mg/mL[14], ≥18.4 mg/mL[15]

~13 mg/mL[7], 54.33

mg/mL[16], Soluble to 10

mM[11]

DMF ~20 mg/mL[1][2] 50.0 mg/mL[16]

Ethanol ~10 mg/mL[1] 1.0 mg/mL[16], 73 mg/mL[14]

Water
Sparingly soluble/Insoluble[1]

[14]
Insoluble

Note: The solubility of WZB117-PPG is expected to be similar to WZB117 in organic solvents,

but it is always recommended to perform a small-scale test.

Experimental Protocols
Protocol for Preparing WZB117 Stock Solution

Weighing: Accurately weigh a small amount of WZB117 powder in a sterile microcentrifuge

tube.

Solvent Addition: Add the appropriate volume of high-purity, anhydrous DMSO to achieve the

desired stock concentration (e.g., 10 mM or 20 mM).

Dissolution: Vortex the solution thoroughly until the compound is completely dissolved.

Gentle warming (to no more than 37°C) in a water bath can aid dissolution.

Sterilization: Sterilize the stock solution by filtering it through a 0.22 µm syringe filter into a

sterile, light-protected tube.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C for long-term stability.[1]

[14][17] Stored properly, the solid compound is stable for at least 4 years at -20°C.[1][2]
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WZB117 Mechanism of Action
WZB117 inhibits the GLUT1 transporter, which is responsible for the uptake of glucose into the

cell. This leads to a depletion of intracellular glucose, resulting in reduced glycolysis, lower ATP

production, and ultimately, cell cycle arrest and apoptosis.[1][17][18][19]
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Caption: WZB117 inhibits GLUT1, blocking glucose transport and ATP production.

Experimental Workflow for Assessing WZB117 Solubility
in Cell Culture
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Caption: A workflow for testing WZB117 solubility in cell culture media.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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